Cas no 117998-06-8 (Benzenesulfonic acid,4-amino-, lithium salt (1:1))

• Product Name: Benzenesulfonic acid,4-amino-, lithium salt (1:1)
• CAS No: 117998-06-8
• MF: C₆H₆LiNO₃S
• MW: 179.122740268707
• CID: 232525
• PubChem ID: 44149263
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-, lithium salt (1:1)
• lithium,4-aminobenzenesulfonate
• LogP
• Benzenesulfonic acid, 4-amino-, lithium salt (1:1)
• sulfanilate lithium salt
• Benzenesulfonic acid, 4-amino-, monolithium salt
• DTXSID1073074
• ZBAFARDUZOEUPJ-UHFFFAOYSA-M
• 117998-06-8

• Inchi： 1S/C6H7NO3S.Li/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+1/p-1
• InChI Key： ZBAFARDUZOEUPJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 178.022
• Monoisotopic Mass: 179.02284266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 83.22